Cas no 137267-36-8 (Pentanoic acid, 3-bromo-2-oxo-, methyl ester)

• Product Name: Pentanoic acid, 3-bromo-2-oxo-, methyl ester
• CAS No: 137267-36-8
• MF: C₆H₉BrO₃
• MW: 209.037861585617
• CID: 1251503
• PubChem ID: 15093942
• Update Time: 2025-04-20

Pentanoic acid, 3-bromo-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-bromo-2-oxo-, methyl ester
• Methyl 3-bromo-2-oxopentanoate
• SCHEMBL15110273
• 137267-36-8
• Methyl3-bromo-2-oxopentanoate

• Inchi： 1S/C6H9BrO3/c1-3-4(7)5(8)6(9)10-2/h4H,3H2,1-2H3
• InChI Key： IIPWPHRHDCHRQQ-UHFFFAOYSA-N
• SMILES： BrC(C(C(=O)OC)=O)CC

Computed Properties

• Exact Mass: 207.97351g/mol
• Monoisotopic Mass: 207.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters